Cas no 864448-39-5 (9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane)

9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane is a bicyclic organic compound featuring a benzyl-substituted diaza-oxa framework. Its rigid bicyclic structure enhances stability and selectivity in synthetic applications, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's nitrogen and oxygen heteroatoms contribute to its versatility as a ligand or building block for complex molecular architectures. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in drug discovery and catalysis. The benzyl group further enhances solubility and reactivity in organic transformations. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and structural rigidity.

9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane structure

864448-39-5 structure

Product Name:9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane

CAS No:864448-39-5

MF:C₁₃H₁₈N₂O

MW:218.294823169708

MDL:MFCD24609147

CID:2196419

PubChem ID:58946743

Update Time:2025-05-27

9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

- 9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane
- 9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane
- D97017
- DNJISDOOOWGSFN-UHFFFAOYSA-N
- CS-0310292
- SCHEMBL3311708
- 9-benzyl-7-oxa-3,9-diazabicyclo[3.3.1]nonane
- 864448-39-5
- MDL： MFCD24609147
- Inchi： 1S/C13H18N2O/c1-2-4-11(5-3-1)8-15-12-6-14-7-13(15)10-16-9-12/h1-5,12-14H,6-10H2
- InChI Key： DNJISDOOOWGSFN-UHFFFAOYSA-N
- SMILES： O1CC2CNCC(C1)N2CC1C=CC=CC=1

Computed Properties

Exact Mass: 218.141913202Da
Monoisotopic Mass: 218.141913202Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 24.5Å²

9-Benzyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1053544-100mg	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	100mg	$295	2024-07-21
eNovation Chemicals LLC	Y1053544-250MG	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	250mg	$470	2024-07-21
eNovation Chemicals LLC	Y1053544-500MG	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	500mg	$785	2024-07-21
eNovation Chemicals LLC	Y1053544-1G	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	1g	$1180	2024-07-21
eNovation Chemicals LLC	Y1053544-5G	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	5g	$3540	2024-07-21
eNovation Chemicals LLC	Y1053544-250mg	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	250mg	$470	2025-02-28
eNovation Chemicals LLC	Y1053544-100mg	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	100mg	$295	2025-02-28
eNovation Chemicals LLC	Y1053544-500mg	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	500mg	$785	2025-02-28
eNovation Chemicals LLC	Y1053544-1g	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	1g	$1180	2025-02-28
eNovation Chemicals LLC	Y1053544-5g	9-benzyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane	864448-39-5	97%	5g	$3540	2025-02-28